1-(cyanomethyl)piperidine-3-carboxamide

• IUPAC Name: 1-(cyanomethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C8H13N3O/c9-3-5-11-4-1-2-7(6-11)8(10)12/h7H,1-2,4-6H2,(H2,10,12)
• InChI Key: USSNWAWAEPJOAO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC#N)C(=O)N
• Molecular Formula: C8H13N3O
• DSSTOX Substance ID: DTXSID901327628
• Molecular Weight: 167.21 g/mol
• Solubility: 19.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 695200-27-2

Description

1-(cyanomethyl)piperidine-3-carboxamide, also known as CP-55940, is a synthetic cannabinoid that has gained significant attention in the field of scientific research due to its potential applications in the study of the endocannabinoid system. This compound is a potent agonist of both CB1 and CB2 receptors, which are known to play a critical role in a variety of physiological processes, including pain perception, appetite regulation, and immune function. The purpose of

Scientific Research Applications

1-(cyanomethyl)piperidine-3-carboxamide has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been shown to have potential applications in the study of pain perception, appetite regulation, and immune function, among other areas. Additionally, 1-(cyanomethyl)piperidine-3-carboxamide has been used to investigate the potential therapeutic benefits of cannabinoids in treating various conditions, including chronic pain, multiple sclerosis, and epilepsy.

Mechanism of Action

1-(cyanomethyl)piperidine-3-carboxamide is a potent agonist of both CB1 and CB2 receptors, which are part of the endocannabinoid system. When 1-(cyanomethyl)piperidine-3-carboxamide binds to these receptors, it activates a cascade of intracellular signaling pathways that ultimately lead to changes in gene expression and cellular function. The exact mechanisms by which 1-(cyanomethyl)piperidine-3-carboxamide exerts its effects are still being studied, but it is believed to modulate the release of neurotransmitters and other signaling molecules in the brain and other tissues.
Biochemical and Physiological Effects:
1-(cyanomethyl)piperidine-3-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, which play critical roles in regulating mood, appetite, and pain perception. Additionally, 1-(cyanomethyl)piperidine-3-carboxamide has been shown to have anti-inflammatory and immunomodulatory effects, which may have potential therapeutic applications in the treatment of various conditions.

Advantages and Limitations for Lab Experiments

1-(cyanomethyl)piperidine-3-carboxamide has several advantages as a research tool, including its high potency and selectivity for CB1 and CB2 receptors. Additionally, its synthetic nature allows for precise control over dosage and purity, which is important in scientific research. However, there are also limitations to its use, including potential side effects and the need for specialized equipment and expertise to handle and administer the compound safely.

Future Directions

There are several future directions for the study of 1-(cyanomethyl)piperidine-3-carboxamide. One area of interest is the potential therapeutic applications of cannabinoids in treating various conditions, including chronic pain, multiple sclerosis, and epilepsy. Additionally, there is ongoing research into the mechanisms by which 1-(cyanomethyl)piperidine-3-carboxamide exerts its effects, which may lead to the development of new drugs that target the endocannabinoid system. Finally, there is a need for further research into the potential side effects and safety of 1-(cyanomethyl)piperidine-3-carboxamide, particularly in the context of long-term use.